8-Chloro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyrazine

• Molecular Formula: C7H5ClIN3S
• Molecular Weight: 325.56 g/mol
• IUPAC Name: 8-chloro-1-iodo-3-methylsulfanylimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C7H5ClIN3S/c1-13-7-11-6(9)4-5(8)10-2-3-12(4)7/h2-3H,1H3
• InChI Key: SRBAPCDYEMKKQX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C2N1C=CN=C2Cl)I

Description

8-Chloro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C7H5ClIN3S and its molecular weight is 325.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

P To a solution of 8-chloro-3-methylsulfanyl-imidazo[1,5-a]pyrazine (1.75 g, 0.00876 mol) in DMF (15 mL) was added N-iodosuccinimide (3.94 g, 0.0175 mol), the resulting mixture was stirred at 55° C. for 6 hrs. The mixture was diluted with EtOAc (200 mL), washed with sat. aq. NaHCO3 (40 mL), water (2×40 mL), brine (40 mL), and dried over anhydrous sodium sulfate. The crude material was purified by silica gel chromatography to give the title compound as a yellow solid, 2.68 g, 94% yield. 1H NMR (CDCl3, 400 MHz): δ 2.72 (s, 3H), 7.36 (d, J=4.8 Hz, 1H), 7.76 (d, J=4.8 Hz, 1H).